Cas no 1368124-71-3 (2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid)
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid
-
- MDL: MFCD22070812
- Inchi: 1S/C4H6N4O2/c5-3-1-6-8(7-3)2-4(9)10/h1H,2H2,(H2,5,7)(H,9,10)
- InChI Key: OFXOYMXEUDLLDK-UHFFFAOYSA-N
- SMILES: C(O)(=O)CN1N=C(N)C=N1
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-325773-0.05g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 0.05g |
$312.0 | 2025-03-18 | |
| Enamine | EN300-325773-0.1g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 0.1g |
$466.0 | 2025-03-18 | |
| Enamine | EN300-325773-0.25g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 0.25g |
$666.0 | 2025-03-18 | |
| Enamine | EN300-325773-0.5g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 0.5g |
$1046.0 | 2025-03-18 | |
| Enamine | EN300-325773-1.0g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 1.0g |
$1343.0 | 2025-03-18 | |
| Enamine | EN300-325773-2.5g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 2.5g |
$2631.0 | 2025-03-18 | |
| Enamine | EN300-325773-5.0g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 5.0g |
$3894.0 | 2025-03-18 | |
| Enamine | EN300-325773-10.0g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95.0% | 10.0g |
$5774.0 | 2025-03-18 | |
| Enamine | EN300-325773-1g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95% | 1g |
$1343.0 | 2023-09-04 | |
| Enamine | EN300-325773-5g |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid |
1368124-71-3 | 95% | 5g |
$3894.0 | 2023-09-04 |
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid
Introduction to 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid (CAS No. 1368124-71-3)
2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1368124-71-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated triazole ring linked to an acetic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of both an amino group and a carboxylic acid functionality makes it a valuable intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.
The triazole ring is a heterocyclic structure known for its stability and ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination. In 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid, the triazole moiety is further functionalized by an amino group at the 4-position, enhancing its reactivity and making it a suitable candidate for further derivatization. The acetic acid component provides a carboxylic acid handle, enabling the compound to be incorporated into larger molecular frameworks through esterification, amidation, or other carboxylate-based reactions.
This compound has found utility in the synthesis of biologically active molecules, particularly those targeting inflammatory pathways and metabolic disorders. Recent studies have highlighted its potential as a precursor in the development of antimicrobial agents, where the triazole scaffold is often associated with enhanced binding affinity to bacterial enzymes. The amino group at the 4-position of the triazole ring can be further modified to introduce additional pharmacophoric elements, such as hydroxyl or halogen substituents, which can fine-tune the biological activity of derived compounds.
One of the most compelling aspects of 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid is its role in drug discovery programs aimed at addressing unmet medical needs. The structural motif is reminiscent of known bioactive scaffolds, suggesting that derivatives of this compound may exhibit similar therapeutic profiles. For instance, modifications to the acetic acid moiety could lead to compounds with improved solubility or metabolic stability, while alterations to the triazole ring might enhance target specificity. Such flexibility makes it an attractive building block for medicinal chemists.
In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology research. The ability to functionalize both the triazole and acetic acid moieties allows for the creation of diverse libraries of derivatives that can be screened for novel properties. For example, incorporating fluorescent tags or biotin moieties could make this compound useful in diagnostic assays or protein interaction studies. Furthermore, its stability under various reaction conditions makes it a reliable choice for synthetic chemists exploring new methodologies.
The synthesis of 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid typically involves multi-step processes starting from readily available precursors. A common approach involves the condensation of an appropriate β-keto ester with guanidine hydrochloride under acidic conditions to form a triazole intermediate. Subsequent functionalization with nitration followed by reduction yields the desired amino-substituted triazole. The final step involves coupling with chloroacetic acid or another suitable acylating agent to introduce the carboxylic acid functionality. These synthetic routes highlight the compound's accessibility and utility as a synthetic intermediate.
Recent advances in green chemistry have also influenced how this compound is produced and utilized. Researchers are increasingly focusing on catalytic methods that minimize waste and improve atom economy. For instance, transition-metal-catalyzed cross-coupling reactions can be employed to construct the triazole ring more efficiently than traditional methods. Similarly, solvent-free or aqueous-phase reactions are being explored to reduce environmental impact while maintaining high yields.
The biological evaluation of derivatives derived from 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid has revealed several promising candidates with therapeutic potential. In particular, compounds targeting inflammatory cytokines have shown significant activity in preclinical models. The triazole ring's ability to modulate enzyme activity has been exploited in designing molecules that inhibit pathways involved in chronic diseases such as arthritis and diabetes. Additionally, studies suggest that modifications to the acetic acid moiety can enhance binding interactions with cellular receptors responsible for pain perception and immune responses.
The future prospects for this compound are bright given its structural versatility and functional adaptability. As drug discovery efforts continue to evolve towards more targeted and personalized therapies, 2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid will likely play an important role in generating novel molecular entities with improved efficacy and reduced side effects. Furthermore, chemical biology applications will continue to expand as researchers uncover new ways to leverage its unique properties for studying biological processes at a molecular level.
1368124-71-3 (2-(4-amino-2H-1,2,3-triazol-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)